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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

Apiezon N is a silicone-free, hydrocarbon-based grease renowned for its exceptional
performance in cryogenic applications and its utility as a high-vacuum sealant at ambient
temperatures. This guide provides an in-depth overview of its core properties and
specifications, tailored for professionals in research, scientific, and drug development fields. Its
unique formulation offers a combination of excellent thermal conductivity at low temperatures,
low vapor pressure, and a tenacious, rubbery consistency that provides cushioning to fragile
components.

Core Properties and Specifications

Apiezon N grease is distinguished by its suitability for use over a wide temperature range,
particularly at cryogenic levels where it maintains its integrity without cracking or crazing.[1][2]
Its hydrocarbon base ensures it is free from silicones, preventing the common issues of creep
and contamination of sensitive experiments and samples.[3][4]

Quantitative Data Summary

The key physical, thermal, electrical, and vacuum properties of Apiezon N grease are
summarized in the tables below for easy reference and comparison.

Table 1: Thermal and Mechanical Properties
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Property

Value

Test Method/Conditions

Typical Working Temperature

Range

-269°C to +30°C (-452°F to
+86°F)[5][6]

42°C to 52°C (108°F to 126°F)

Melting Point (Dropping Point) ASTM D566
[31[7]

Thermal Conductivity 0.194 W/m°C @ 20°C[3][7] -

0.095 W/m°C @ -269°C[7] -

Coefficient of Thermal 0.00072 per °C (over 20°C -

Expansion 30°C)[3][8]

Specific Gravity 0.911 @ 20°C[3] -

Lubricity (4 Ball Test) 150 kg[3][8] ASTM D2596

Table 2: Electrical Properties

Property

Value

Volume Resistivity

2.0 x 106 Q cm[3][8]

Permittivity 2.3[3][8]
Loss Tangent <0.0001[3][8]
Surface Breakdown at Flash Over 27 kV[3][8]

Electric Strength

820 V/mil[3][8]

Table 3: Vacuum Properties
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Value

Test Method/Conditions

Vapor Pressure

6 x 10~1° Torr @ 20°C[3][6]

Outgassing Characteristics

ASTM E595

Total Mass Loss (TML)

<1%[3][7]

125°C in vacuum

Collected Volatile
Condensable Materials
(CvCM™m)

<0.1%][3][7]

25°C collector

Chemical Compatibility and Material Interactions

Apiezon N grease, being a hydrocarbon-based product, exhibits compatibility with a range of

materials, but also has notable incompatibilities.

Table 4: Chemical Compatibility

Compatible Materials

Incompatible Materials

Solvents for Removal

Viton

EPDM (ethylene propylene

diene M-class rubber)

Aromatic hydrocarbons

(Toluene, Xylene)

Nitrile (>30% nitrile content)

EPR (ethylene propylene
rubber)

Limonene (environmentally

friendly option)

Nylon Butyl rubber Chlorinated solvents
Warm soapy water (for
Polyurethane PVC seals )
residues)[3]
Polyethylene
Polypropylene
Silicone

Note: Apiezon N grease is not soluble in alcohols (e.g., ethanol, IPA) or ketones (e.g., acetone,

MEK).[3]
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Key Applications and Use Cases

The unique properties of Apiezon N grease lend it to a variety of specialized applications in
scientific and research settings.

Key Properties

(Craze—Free Permrmance) (High Thermal Conduclivity) (Luw Vapor Pressure) (sili ccccc Free) (Tenaciuus consisten:y)
; A
I
ogenic ications

Sample Mounting

Ambient Temperature Applications

General Laboratory Lubricant

Vibration Damping/Cushioning

Pre-condition Sample: Initial Weighing Vacuum Exposure: | Final Weighing: Post-condition Sample:
[m @ 25°C, 50% RH | sample (Wi) & Collector Plate (We._i) 24h @ 125°C, <5x10-5 torr ‘Sample (WH) & Collector Plate (Wc_f) 24h @ 25°C, 50% RH VEEDETRIR(STT) Caict =T Ele e ANV
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(Fill Grease Cup with Sample)

Assemble Apparatus:
Cup in Test Tube, Thermometers in Place
(Heat Oil Bath at a Prescribed Rate)

(Observe for First Drop of MateriaD

Gecord Grease and Bath Temperatures)

l

Galculate Dropping Point (Average of TemperaturesD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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